Cas no 1421587-53-2 ((2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one)

• Product Name: (2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one
• CAS No: 1421587-53-2
• MF: C₁₇H₂₃NO₂S
• MW: 305.435023546219
• CID: 5364997
• Update Time: 2025-06-03

(2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-[(4-methoxyphenyl)sulfanylmethyl]piperidin-1-yl]but-2-en-1-one
• (2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one

• Inchi： 1S/C17H23NO2S/c1-3-4-17(19)18-11-9-14(10-12-18)13-21-16-7-5-15(20-2)6-8-16/h3-8,14H,9-13H2,1-2H3/b4-3+
• InChI Key： MMGJZCPFEOGSPY-ONEGZZNKSA-N
• SMILES： C(N1CCC(CSC2=CC=C(OC)C=C2)CC1)(=O)/C=C/C

Additional information on (2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one

Compound CAS No. 1421587-53-2: (2E)-1-(4-{[(4-Methoxyphenyl)Sulfanyl]Methyl}Piperidin-1-yl)But-2-en-1-one

The compound with CAS No. 1421587-53-2, named (2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one, is a structurally complex organic molecule that has garnered attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring system and a conjugated enone moiety, which are key structural elements contributing to its reactivity and functionality.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules. The presence of a sulfanyl group (S-containing functional group) attached to the piperidine ring introduces additional electronic and steric effects, which can significantly influence the compound's interaction with biological targets. Furthermore, the 4-methoxyphenyl substituent adds another layer of complexity, as methoxy groups are known to modulate the electronic properties of aromatic systems and enhance solubility in certain solvents.

The but-2-en-1-one moiety in this compound is a conjugated enone system, which is known for its ability to participate in various photochemical and electrochemical reactions. This system is also a common feature in many natural products and synthetic compounds with antioxidant, anti-inflammatory, or anticancer activities. Recent research has explored the potential of such enone-containing compounds as precursors for the synthesis of more complex molecules with therapeutic applications.

One of the most intriguing aspects of this compound is its sulfur-containing functionality. Sulfur atoms are increasingly being recognized for their role in modulating the pharmacokinetic properties of drugs. The sulfanyl group can act as a bioisostere for other functional groups, potentially improving drug absorption and bioavailability. Additionally, sulfur-based compounds are often involved in redox reactions, making them interesting candidates for studies on oxidative stress and related diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to facilitate key steps in the construction of piperidine rings and their substituted derivatives.

In terms of applications, this compound has shown promise in preliminary biological assays. Its ability to interact with specific protein targets suggests potential utility in drug discovery programs targeting diseases such as cancer, inflammation, or neurodegenerative disorders. Moreover, the conjugated enone system may serve as a scaffold for further functionalization, allowing researchers to explore a wide range of chemical modifications that could enhance its bioactivity or selectivity.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial for assessing their safety and sustainability. Recent studies have focused on evaluating the degradation pathways of sulfur-containing organic molecules under various environmental conditions. These studies aim to provide insights into how such compounds might impact ecosystems if released into the environment.

In conclusion, (2E)-1-(4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidin-1-yl)but-2-en-1-one represents an exciting area of research at the intersection of organic chemistry and medicinal chemistry. Its unique structure, combined with recent advances in synthetic methods and biological testing, positions it as a valuable tool for exploring new therapeutic strategies and chemical transformations.